![molecular formula C13H11Cl B1587373 3-Chloro-2-methylbiphenyl CAS No. 20261-24-9](/img/structure/B1587373.png)
3-Chloro-2-methylbiphenyl
Overview
Description
3-Chloro-2-methylbiphenyl is a chemical compound with the molecular formula C13H11Cl and a molecular weight of 202.68 . It is an oily liquid that is insoluble in water but soluble in benzene, toluene, and other organic solvents .
Synthesis Analysis
The industrial synthesis of this compound is reported to be via the cross-coupling of aryl Grignard reagents with haloarenes . This process involves adding metal magnesium and tetrahydrofuran in a reactor, then adding a tetrahydrofuran solution of 2,6-dichlorotoluene dropwise to this solution .Molecular Structure Analysis
The linear formula of this compound is C6H5C6H3(CH3)Cl . The compound has a refractive index of n20/D 1.601 (lit.) .Chemical Reactions Analysis
The primary chemical reaction involved in the synthesis of this compound is the cross-coupling of aryl Grignard reagents with haloarenes .Physical and Chemical Properties Analysis
This compound has a density of 1.137 g/mL at 25 °C (lit.) . It has a boiling point of 102-105 °C0.65 mm Hg (lit.) and a melting point estimate of 43°C . The compound has a flash point of >230 °F .Scientific Research Applications
Oxidation and Transformation in Methanotrophic Bacteria
Methylosinus trichosporium OB3b, expressing soluble methane monooxygenase, can oxidize a range of ortho-substituted biphenyls, including 3-Chloro-2-methylbiphenyl. This process helps to understand the effects of substituents on oxidation rates and product formation in methanotrophic bacteria, offering insights into aryl transformation potential and the prediction of oxidized intermediates formation (Lindner, Adriaens, & Semrau, 2000).
Synthesis and Environmental Applications
A new synthesis process for 3-(Chloromethyl)-2-methyl-1,1′-biphenyl, a key intermediate in producing bifenthrin (a pyrethroid insecticide), has been developed. This process is more environmentally friendly, efficient, and avoids high-toxic and high-risk reagents, showcasing its potential for sustainable and safer industrial applications (Zhang, Cheng, Hu, & Xu, 2019).
Optical and Photophysical Properties
Postfunctionalization of poly(3-hexylthiophene) (P3HT) with various functional groups, including chloro and methyl groups, allows for systematic studies on the electronic and steric effects on the optical and photophysical properties of poly(thiophene)s. This approach significantly impacts the development of materials with tailored optical properties for electronic and photonic applications (Li, Vamvounis, & Holdcroft, 2002).
Asymmetric Reduction in Drug Synthesis
The asymmetric reduction of 2-chloro-3-oxo-ester, a precursor to cardiovascular drug diltiazem, has been significantly improved using a Candida ketoreductase. This eco-friendly and cost-effective method enhances the synthesis process of pharmaceutically relevant compounds, highlighting its importance in drug manufacturing (Chen, Xuan, Chen, Ni, Pan, & Xu, 2021).
Environmental and Analytical Chemistry
In environmental and analytical chemistry, the development of chromatographic methods for detecting substances like this compound in water samples is crucial. Such methods contribute to monitoring and managing pollutants in environmental systems (Baranowska & Wojciechowska, 2012).
Properties
IUPAC Name |
1-chloro-2-methyl-3-phenylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11Cl/c1-10-12(8-5-9-13(10)14)11-6-3-2-4-7-11/h2-9H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNXJARJANRFDKX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70404753 | |
Record name | 3-Chloro-2-methylbiphenyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70404753 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
20261-24-9 | |
Record name | 3-Chloro-2-methylbiphenyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70404753 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the role of 3-Chloro-2-methylbiphenyl in the synthesis of 2-methyl-3-phenyl benzyl alcohol?
A1: this compound serves as a crucial intermediate in the synthesis of 2-methyl-3-phenyl benzyl alcohol as described in the research paper []. The synthesis involves a multi-step process where 2,6-dichlorotoluene undergoes a formatting reaction in tetrahydrofuran and subsequently reacts with benzene bromide in the presence of a catalyst to yield this compound []. This intermediate then undergoes further reactions to ultimately produce the desired 2-methyl-3-phenyl benzyl alcohol [].
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